Cas no 1935125-31-7 (6-ethyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylic acid)

• Product Name: 6-ethyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylic acid
• CAS No: 1935125-31-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5104596
• Update Time: 2026-03-03

6-ethyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2,3-dihydropyrazolo[5,1-b]oxazole-7-carboxylic acid
• starbld0032102
• 6-ethyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylic acid

• Inchi： 1S/C8H10N2O3/c1-2-5-6(8(11)12)7-10(9-5)3-4-13-7/h2-4H2,1H3,(H,11,12)
• InChI Key： QDFCXACFBWNXMM-UHFFFAOYSA-N
• SMILES： O1CCN2C1=C(C(=O)O)C(CC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 6-ethyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylic acid

6-Ethyl-2H,3H-Pyrazolo[3,2-b][1,3]Oxazole-7-Carboxylic Acid: A Comprehensive Overview

The compound 6-Ethyl-2H,3H-Pyrazolo[3,2-b][1,3]Oxazole-7-Carboxylic Acid (CAS No. 1935125-31-7) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically a pyrazolo[oxazole] derivative. Its structure features a fused bicyclic system with an ethyl substituent at the 6-position and a carboxylic acid group at the 7-position. The CAS registry number 1935125-31-7 uniquely identifies this compound in scientific literature and databases.

Recent studies have highlighted the importance of pyrazolo[oxazole] derivatives in various fields, including drug discovery and materials science. The 6-Ethyl substitution pattern in this compound is particularly interesting as it introduces steric and electronic effects that can influence its reactivity and biological activity. Researchers have explored the potential of this compound as a precursor for more complex molecules or as an intermediate in organic synthesis.

In terms of synthesis, 6-Ethyl-2H,3H-Pyrazolo[3,2-b][1,3]Oxazole-7-Carboxylic Acid can be prepared through a variety of methods. One common approach involves the cyclization of appropriately substituted amino alcohols or related precursors under specific reaction conditions. The formation of the fused bicyclic system requires precise control over reaction parameters to ensure high yields and product purity.

The carboxylic acid group at the 7-position makes this compound versatile for further functionalization. For instance, it can be converted into its corresponding ester or amide derivatives, which may exhibit different physicochemical properties and biological activities. This flexibility has made the compound a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 6-Ethyl-Pyrazolo-Oxazole Carboxylic Acid with unprecedented accuracy. These studies have provided insights into its potential interactions with biological targets, such as enzymes or receptors. Additionally, experimental studies have demonstrated that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug development.

In terms of applications beyond drug discovery, 6-Ethyl-Pyrazolo-Oxazole Carboxylic Acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials with tailored functionalities.

From an environmental perspective, understanding the degradation pathways and ecological impact of 6-Ethyl-Pyrazolo-Oxazole Carboxylic Acid is crucial for its safe handling and disposal. Recent toxicological studies have indicated that while this compound is not acutely toxic under normal conditions, long-term exposure studies are needed to fully assess its safety profile.

In conclusion, 6-Ethyl-Pyrazolo-Oxazole Carboxylic Acid (CAS No. 1935125-31-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in both academic and industrial settings.